(4-Methoxymethylsulfanyl-phenyl)-acetic acid methyl ester

• Molecular Formula: C11H14O3S
• Molecular Weight: 226.29 g/mol
• IUPAC Name: methyl 2-[4-(methoxymethylsulfanyl)phenyl]acetate
• InChI: InChI=1S/C11H14O3S/c1-13-8-15-10-5-3-9(4-6-10)7-11(12)14-2/h3-6H,7-8H2,1-2H3
• InChI Key: ZSDYNHCUVAZFNX-UHFFFAOYSA-N
• Canonical SMILES: COCSC1=CC=C(C=C1)CC(=O)OC

Description

(4-Methoxymethylsulfanyl-phenyl)-acetic acid methyl ester is a useful research compound. Its molecular formula is C11H14O3S and its molecular weight is 226.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of (4-mercapto-phenyl)-acetic acid methyl ester (500 mg, 2.7 mmol) and chloromethyl methyl ether (331 mg, 4.1 mmol) in acetonitrile (3 mL) and pyridine (1 mL) was heated under reflux for 16 h. At this time, the reaction was concentrated in vacuo. The residue was re-dissolved in ethyl acetate (10 mL) and was washed with a 1N aqueous hydrochloric acid solution (2×25 mL) and a saturated aqueous sodium chloride solution. The organic layer was dried over magnesium sulfate, filtered and concentrated in vacuo. Flash chromatography (Merck Silica gel 60, 230-400 mesh, 90/10 hexanes/ethyl acetate) afforded (4-methoxymethylsulfanyl-phenyl)-acetic acid methyl ester (482 mg, 77.6%) as a clear oil: EI-HRMS m/e calcd for C11H14O3S (M+) 226.0664, found 226.0664.